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Compound of Interest

Compound Name: MI 14

Cat. No.: B609016 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of MI 14, a potent and selective PI 4-kinase

IIIβ inhibitor. Adherence to these procedural guidelines is critical for maintaining a safe

laboratory environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

MI 14, based on current safety data sheets. Consistent and correct use of this equipment is the

first line of defense against potential exposure.
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PPE Category Recommended Equipment Specifications and Use

Eye Protection
Safety goggles with side-

shields

Must be worn at all times when

handling MI 14 to protect

against splashes or airborne

particles.

Hand Protection Protective gloves

Chemically resistant gloves

(e.g., nitrile, neoprene) should

be worn. Inspect gloves for

integrity before each use and

change them immediately if

contaminated, torn, or

punctured.

Body Protection Impervious clothing

A lab coat or other protective

clothing that is resistant to

chemical permeation should

be worn to prevent skin

contact.

Respiratory Protection Suitable respirator

Use in a well-ventilated area. If

ventilation is inadequate or

there is a risk of aerosol

formation, a NIOSH-approved

respirator appropriate for the

exposure level should be used.

Handling and Storage Protocols
Safe handling and storage are critical to prevent accidental exposure and maintain the integrity

of the compound.

Handling:

Avoid all direct contact with the skin, eyes, and clothing.[1]

Do not inhale dust or aerosols.[1]
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All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[2]

Do not eat, drink, or smoke in areas where MI 14 is handled.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Storage:

Store in a tightly sealed container.[1]

Keep in a cool, well-ventilated place.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1]

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is necessary to

mitigate risks.

Spill Response:

Evacuate personnel from the immediate spill area.[1]

Ensure adequate ventilation.

Wear full personal protective equipment, including respiratory protection.[1]

Cover the spill with a suitable absorbent material.

Carefully sweep up the absorbed material and place it into an appropriate, sealed container

for disposal.[2]

Clean the spill area thoroughly.

Prevent the spill from entering drains, water courses, or the soil.[1]
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First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.[1]

Inhalation: Move the exposed person to fresh air. If they are not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

Ingestion: If swallowed, call a poison control center or doctor immediately for treatment

advice. Rinse mouth with water.[1]

Disposal Plan
The disposal of MI 14 and any contaminated materials must be conducted in accordance with

all applicable regulations to prevent environmental contamination.

Waste Type Disposal Procedure

Unused MI 14

Dispose of the substance at an approved waste

disposal plant.[1] All disposal practices must be

in accordance with federal, state, and local

regulations.[1][3]

Contaminated Materials

Any materials that have come into contact with

MI 14 (e.g., gloves, absorbent materials,

containers) should be treated as hazardous

waste and disposed of accordingly.[2]

Contaminated Packaging

Dispose of in a regulated landfill site or other

approved method for hazardous or toxic wastes,

following national legislation.[2]
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To further clarify procedural steps, the following diagrams illustrate key workflows for handling

MI 14.

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Verify Fume Hood Operation

Gather Materials

Weigh MI 14

Proceed to Handling

Dissolve in Solvent

Perform Experiment

Decontaminate Work Area

Proceed to Cleanup

Dispose of Waste

Doff PPE
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Click to download full resolution via product page

Caption: Standard workflow for handling MI 14 in a laboratory setting.
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Caption: Decision-making process for selecting appropriate PPE for MI 14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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